molecular formula C10H14N2O4 B8656808 1,3-Diethyl 2-[(2-cyanoeth-1-EN-1-YL)amino]propanedioate

1,3-Diethyl 2-[(2-cyanoeth-1-EN-1-YL)amino]propanedioate

Cat. No.: B8656808
M. Wt: 226.23 g/mol
InChI Key: DRRYQZVIVAXIKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Diethyl 2-[(2-cyanoeth-1-EN-1-YL)amino]propanedioate is a useful research compound. Its molecular formula is C10H14N2O4 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2O4

Molecular Weight

226.23 g/mol

IUPAC Name

diethyl 2-(2-cyanoethenylamino)propanedioate

InChI

InChI=1S/C10H14N2O4/c1-3-15-9(13)8(10(14)16-4-2)12-7-5-6-11/h5,7-8,12H,3-4H2,1-2H3

InChI Key

DRRYQZVIVAXIKJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)OCC)NC=CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500-mL round-bottom flask was placed isoxazole (25 g, 354.76 mmol, 1.00 equiv, 98%) in ethanol (100 mL) and sodium ethanolate (124 mL, 21%). The resulting solution was stirred at 0° C. for 30 min. Then acetic acid (6.9 mL, 98%), sodium acetate (20.5 g, 244.91 mmol, 0.69 equiv, 98%) and diethyl 2-aminomalonate hydrochloride (48 g, 222.26 mmol, 0.63 equiv, 98%) were added. The resulting solution was allowed to react, with stirring, for an additional 48 h at room temperature, concentrated under vacuum, dissolved in 200 mL of dichloromethane, washed with 2×100 mL of water, dried over anhydrous sodium sulfate and concentrated to afford 30 g (37%) of diethyl 2-(2-cyanovinylamino)malonate as a yellow oil
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
6.9 mL
Type
reactant
Reaction Step Two
Quantity
20.5 g
Type
reactant
Reaction Step Two
Quantity
48 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
124 mL
Type
solvent
Reaction Step Four

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